Cas no 471937-86-7 (1-(4-Aminophenyl)-4-piperidinemethanol)

• Product Name: 1-(4-Aminophenyl)-4-piperidinemethanol
• CAS No: 471937-86-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD11133008
• CID: 858772
• PubChem ID: 43133146
• Update Time: 2024-11-02

1-(4-Aminophenyl)-4-piperidinemethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-4-piperidinemethanol
• PWSBNCURYURIJU-UHFFFAOYSA-N
• 4-Piperidinemethanol, 1-(4-aminophenyl)-
• [1-(4-Amino-phenyl)-piperidin-4-yl]-methanol
• AB90833
• [1-(4-aminophenyl)piperidin-4-yl]methanol
• (1-(4-aminophenyl)piperidin-4-yl)methanol
• C78243
• DB-102653
• SCHEMBL520612
• 471937-86-7
• DTXSID801283225
• CS-0327221

• MDL： MFCD11133008
• Inchi： 1S/C12H18N2O/c13-11-1-3-12(4-2-11)14-7-5-10(9-15)6-8-14/h1-4,10,15H,5-9,13H2
• InChI Key： PWSBNCURYURIJU-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5
• XLogP3: 1.4